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Compound of Interest

Compound Name: OYYF-175

Cat. No.: B15581077

Get Quote

EMERYVILLE, Calif. - This technical guide provides a comprehensive overview of the

preclinical data for 4D-175, an investigational adeno-associated virus (AAV)-based gene

therapy developed by 4D Molecular Therapeutics (4DMT) for the treatment of geographic

atrophy (GA) secondary to age-related macular degeneration (AMD). 4D-175 is designed to

deliver a shortened, codon-optimized form of the human complement factor H (sCFH) gene via

a proprietary, engineered AAV vector, R100, administered through intravitreal injection.[1][2][3]

The therapeutic rationale is to restore normal complement regulation in the retina, thereby

slowing the progression of GA.[1][4]

Core Components of 4D-175
Vector: R100, a proprietary and clinically validated retinotropic AAV capsid with enhanced

ability to penetrate vitreoretinal barriers and transduce retinal cells following intravitreal

administration.[2][5]

Transgene: A codon-optimized sequence encoding a shortened, highly functional version of

human complement factor H (sCFH). This shortened form is designed to fit within the

packaging capacity of AAV vectors while retaining robust biological activity.[1][2][6]
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Promoter: A ubiquitous promoter is used to drive the expression of the sCFH transgene in

retinal cells.[2][5]

In Vitro Efficacy
The in vitro efficacy of 4D-175 was evaluated in human induced pluripotent stem cell-derived

retinal pigment epithelial (iPSC-RPE) cells. These studies aimed to demonstrate dose-

dependent expression of sCFH and the subsequent inhibition of the alternative complement

pathway.[7]

Data Presentation: In Vitro Studies
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Parameter Assay Cell Model Key Findings Source

Transgene

Expression
ELISA

Human iPSC-

derived RPE

cells

Dose-dependent

expression and

secretion of

sCFH. A

corporate

presentation

shows sCFH

concentrations

reaching

approximately

200 nM at the

highest tested

multiplicity of

infection (MOI).

[2][5][7]

Functional

Activity

Flow Cytometry

&

Immunocytoche

mistry

Human iPSC-

derived RPE

cells

Dose-dependent

reduction in the

formation of the

Membrane

Attack Complex

(MAC). A

75%-95%

reduction in

MAC-positive

RPE cells was

observed

compared to

non-transduced

cells.

[7]

Experimental Protocols: In Vitro Studies
1. Cell Culture and Transduction:

Human iPSC-derived RPE cells were cultured.[7]
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Cells were transduced with 4D-175 at varying multiplicities of infection (MOIs). A 4DMT

presentation indicates MOIs of 5,000, 20,000, and 50,000 were used for sCFH expression

analysis, while MOIs of 800, 2,000, and 5,000 were used for the MAC formation assay.[2][5]

2. sCFH Expression Quantification:

The concentration of secreted sCFH protein in the cell culture media was quantified using an

enzyme-linked immunosorbent assay (ELISA).[7]

3. Complement Activation and MAC Formation Assay:

The complement pathway was activated by adding 1% serum and 0.5 mg/mL zymosan to

the culture media.[7]

The formation of the Membrane Attack Complex (MAC) on the surface of the RPE cells was

analyzed by immunocytochemistry and quantified by flow cytometry.[7]

In Vivo Safety and Biodistribution
The safety, tolerability, and biodistribution of 4D-175 were assessed in non-human primates

(NHPs) following a single intravitreal injection.

Data Presentation: In Vivo NHP Studies
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Parameter Animal Model Dosing Key Findings Source

Tolerability

Non-human

primates (n=26

eyes)

Single intravitreal

injection of up to

5x10¹¹ vector

genomes

(vg)/eye

4D-175 was well-

tolerated with no

observed

toxicities and no

notable ocular

inflammation

through week 12.

[7]

Biodistribution
Non-human

primates

Single intravitreal

injection

The R100 vector,

which is used in

4D-175, has

been shown to

achieve robust

pan-retinal

transduction of

multiple cell

types and layers,

including the

retinal pigment

epithelium and

photoreceptors.

[2][5]

Experimental Protocols: In Vivo Studies
1. Animal Model and Administration:

Non-human primates were used for the safety and biodistribution studies.[7]

4D-175 was administered via a single intravitreal injection at doses up to 5x10¹¹ vg/eye.[7]

2. Safety and Tolerability Assessment:

Ocular health was monitored for 12 weeks, with assessments for toxicities and ocular

inflammation.[7]

3. Biodistribution Analysis:
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Retinal biodistribution was evaluated to determine the extent of vector transduction across

different retinal layers.[7] While specific quantitative data for 4D-175 biodistribution is not

detailed in the provided sources, studies on the R100 vector involved analysis of transgene

expression (e.g., GFP) in retinal cross-sections.[2][5]

Mandatory Visualizations
Signaling Pathway of 4D-175
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Caption: Mechanism of Action for 4D-175 in Geographic Atrophy.
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Experimental Workflow for In Vitro Characterization
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Caption: Workflow for in vitro characterization of 4D-175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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